3-Sulfo-taurocholicAcidDisodiumSalt
Overview
Description
3-Sulfo-taurocholic acid disodium salt (STCD) is a type of bile acid, which is a product of the metabolism of cholesterol. Bile acids are important for digestion and absorption of dietary fats and fat-soluble vitamins. STCD is a conjugate of taurocholic acid, which is a primary bile acid found in the human body, and sulfo groups. It is known to be a key intermediate in the synthesis of other bile acids and has been used in various scientific and medical research applications.
Scientific Research Applications
Metabolite of Taurocholic Acid
3-Sulfo-taurocholic Acid Disodium Salt (TCA3S) is a metabolite of the conjugated bile acid taurocholic acid . This means it is produced during the metabolism of taurocholic acid, which is a primary bile acid produced by the liver. It plays a crucial role in the digestion and absorption of dietary fats .
Bile Duct Ligation Studies
TCA3S has been used in studies related to bile duct ligation (BDL). Plasma levels of TCA3S are elevated in wild-type and Sortilin 1 (Sort1) knockout mice at 6 hours following BDL and are further elevated in Sort1 knockout mice at 24 hours post-BDL . This suggests that TCA3S could be used as a marker for certain liver conditions.
Endocrinology & Metabolism Research
TCA3S is used in the research area of endocrinology and metabolism . Endocrinology is the study of hormones and metabolism is the study of the chemical reactions that maintain life within organisms. TCA3S, being a metabolite of a primary bile acid, is involved in these processes .
Lipid Research
TCA3S is also used in lipid research . Lipids are a group of naturally occurring molecules that include fats, waxes, sterols, fat-soluble vitamins, monoglycerides, diglycerides, triglycerides, phospholipids, and others. The main biological functions of lipids include storing energy, signaling, and acting as structural components of cell membranes .
Internal Standard for Quantification
Taurocholic Acid-d4, a variant of taurocholic acid, is intended for use as an internal standard for the quantification of TCA by GC- or LC-MS . This suggests that TCA3S could potentially be used in a similar manner for the quantification of certain substances in scientific research .
Microbicidal Agent Research
Taurolithocholic acid 3-sulfate disodium salt, a related compound, is a natural detergent bile salt with potential use as a topical microbicidal agent . This suggests that TCA3S could potentially have similar applications in the development of microbicidal agents .
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 3-Sulfo-taurocholic Acid Disodium Salt is Sortilin 1 (Sort1), a protein involved in the regulation of lipid metabolism . This compound is a metabolite of the conjugated bile acid taurocholic acid .
Biochemical Pathways
The biochemical pathways affected by 3-Sulfo-taurocholic Acid Disodium Salt are related to lipid metabolism and bile acid synthesis. As a metabolite of the conjugated bile acid taurocholic acid, it plays a role in the enterohepatic circulation of bile acids, which is crucial for the digestion and absorption of dietary fats .
Pharmacokinetics
It is known that plasma levels of this compound are elevated in mice following bile duct ligation, suggesting that it may be involved in the body’s response to this procedure .
Result of Action
The molecular and cellular effects of 3-Sulfo-taurocholic Acid Disodium Salt’s action are related to its role as a metabolite of taurocholic acid. It is involved in the regulation of lipid metabolism and the enterohepatic circulation of bile acids, which are crucial for the digestion and absorption of dietary fats .
Action Environment
It is known that plasma levels of this compound are elevated following bile duct ligation, suggesting that changes in the bile duct may influence its levels in the body .
properties
IUPAC Name |
disodium;2-[[(4R)-4-[(3R,5R,7R,8R,9S,10S,12S,13R,14S,17R)-7,12-dihydroxy-10,13-dimethyl-3-sulfonatooxy-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H45NO10S2.2Na/c1-15(4-7-23(30)27-10-11-38(31,32)33)18-5-6-19-24-20(14-22(29)26(18,19)3)25(2)9-8-17(37-39(34,35)36)12-16(25)13-21(24)28;;/h15-22,24,28-29H,4-14H2,1-3H3,(H,27,30)(H,31,32,33)(H,34,35,36);;/q;2*+1/p-2/t15-,16+,17-,18-,19+,20+,21-,22+,24+,25+,26-;;/m1../s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JDZGOMAYFRJNTP-NEMAEHQESA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2C(CC4C3(CCC(C4)OS(=O)(=O)[O-])C)O)O)C.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2[C@@H](C[C@H]4[C@@]3(CC[C@H](C4)OS(=O)(=O)[O-])C)O)O)C.[Na+].[Na+] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H43NNa2O10S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
639.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Sulfo-taurocholicAcidDisodiumSalt | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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